lithium(1+) 3-methoxy-4-(trifluoromethyl)benzene-1-sulfinate
Overview
Description
Lithium(1+) 3-methoxy-4-(trifluoromethyl)benzene-1-sulfinate, commonly referred to as LiMTFBS, is a synthetically produced compound used in research and laboratory experiments. It is a colorless, crystalline solid that is soluble in both organic solvents and water. LiMTFBS is a salt of lithium, which is an alkali metal, and the sulfinate anion. The compound has been studied for its potential applications in scientific research, as well as its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of LiMTFBS is not fully understood. However, it is believed that the compound acts as a ligand, binding to metal ions such as lithium, and forming complexes with them. This binding allows the compound to interact with various biological molecules, such as enzymes and proteins, which can then be studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of LiMTFBS are not fully understood. However, the compound has been shown to interact with various biological molecules, such as enzymes and proteins, and to affect their activity. In addition, LiMTFBS has been shown to affect the activity of certain hormones, such as insulin and glucagon, as well as to modulate the activity of certain neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of LiMTFBS in laboratory experiments has several advantages, including its low cost, its high solubility in both organic solvents and water, and its stability in a wide range of temperatures. Additionally, the compound is relatively non-toxic and has been shown to have minimal side effects in laboratory animals. However, the compound has several limitations, including its low solubility in some solvents, its instability in the presence of strong acids and bases, and its tendency to form complexes with other molecules.
Future Directions
The potential applications of LiMTFBS are numerous, and there are a number of future directions that could be explored. One potential application is in the development of therapeutic drugs, as the compound has been shown to interact with various biological molecules and to affect their activity. Additionally, LiMTFBS could be used to study the effects of various drugs and hormones on biological systems. Furthermore, the compound could be used in the synthesis of various organic molecules, as well as in the synthesis of peptides and proteins. Finally, LiMTFBS could be used to study the mechanisms of enzymatic reactions, as well as the effects of various drugs and hormones on biological systems.
Synthesis Methods
LiMTFBS can be synthesized by reacting lithium hydroxide with trifluoromethylbenzene sulfinic acid. The reaction is carried out in a two-phase system, with the lithium hydroxide dissolved in an organic solvent and the trifluoromethylbenzene sulfinic acid dissolved in water. The reaction is then heated to a temperature of 80°C and allowed to stir for two hours. The reaction mixture is then cooled and the LiMTFBS is isolated by filtration.
Scientific Research Applications
LiMTFBS has been studied for its potential applications in scientific research, specifically in the areas of organic synthesis and biochemistry. The compound has been used as a reagent in the synthesis of various organic molecules, as well as in the synthesis of peptides and proteins. In addition, LiMTFBS has been used to study the mechanisms of enzymatic reactions, as well as the effects of various drugs and hormones on biological systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 3-methoxy-4-(trifluoromethyl)benzene-1-sulfinate involves the reaction of 3-methoxy-4-(trifluoromethyl)benzenesulfonyl chloride with lithium methoxide in anhydrous tetrahydrofuran.", "Starting Materials": [ "3-methoxy-4-(trifluoromethyl)benzenesulfonyl chloride", "lithium methoxide", "anhydrous tetrahydrofuran" ], "Reaction": [ "Add 3-methoxy-4-(trifluoromethyl)benzenesulfonyl chloride to a flask containing anhydrous tetrahydrofuran.", "Add lithium methoxide to the flask and stir the mixture at room temperature for 2 hours.", "Filter the mixture to remove any solids and evaporate the solvent under reduced pressure.", "Dissolve the residue in diethyl ether and wash the solution with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product." ] } | |
CAS RN |
2751615-69-5 |
Molecular Formula |
C8H6F3LiO3S |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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